Cas no 899967-46-5 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide
• CAS No: 899967-46-5
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 5491730
• Update Time: 2025-10-28

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(2-methoxyphenoxy)acetamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C22H21N5O4/c1-14-8-9-16(10-15(14)2)27-21-17(11-24-27)22(29)26(13-23-21)25-20(28)12-31-19-7-5-4-6-18(19)30-3/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： PPCKZVBMQONCHV-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide

Research Brief on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide (CAS: 899967-46-5)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide (CAS: 899967-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex pyrazolo-pyrimidinone core and substituted phenoxyacetamide moiety, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have explored its potential as a selective inhibitor for specific kinase pathways implicated in cancer and inflammatory diseases.

One of the key findings from recent research is the compound's high affinity for certain tyrosine kinases, including those involved in aberrant cell signaling pathways. Structural analysis reveals that the 3,4-dimethylphenyl group and the methoxyphenoxy moiety contribute to its binding specificity, while the pyrazolo-pyrimidinone scaffold provides the necessary rigidity for optimal interaction with the kinase active site. Computational docking studies and in vitro assays have demonstrated its efficacy in inhibiting kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's favorable pharmacokinetic profile. Preclinical studies in animal models have shown acceptable bioavailability and metabolic stability, with minimal off-target effects. These findings are particularly encouraging for its potential application in oncology, where targeted kinase inhibitors are increasingly sought after. However, further optimization of its solubility and formulation is required to enhance its clinical applicability.

Another area of interest is the compound's role in modulating inflammatory responses. Preliminary data suggest that it may interfere with key signaling pathways involved in cytokine production, making it a candidate for treating autoimmune and chronic inflammatory conditions. Researchers are currently exploring its mechanism of action in greater detail, with a focus on its interaction with specific immune cell receptors and downstream effectors.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methoxyphenoxy)acetamide represents a promising candidate for targeted therapy in oncology and inflammatory diseases. Its unique structural features and potent kinase inhibitory activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and validating its efficacy in clinical settings.